Cas no 2511-22-0 (Methyl 3,5-di-tert-butyl-4-hydroxybenzoate)

• Product Name: Methyl 3,5-di-tert-butyl-4-hydroxybenzoate
• CAS No: 2511-22-0
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• MDL: MFCD00017253
• CID: 84369
• PubChem ID: 75639
• Update Time: 2025-11-02

Methyl 3,5-di-tert-butyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-di-tert-butyl-4-hydroxybenzoate
• 3,5-Di-tert-butyl-4-hydroxybenzoic acid methyl ester
• methyl 3,5-ditert-butyl-4-hydroxybenzoate
• 3,5-bis(1,1-dimethylethyl)-4-hydroxy-benzoic acid,methyl ester
• 4-(methoxycarbonyl)-2,6-di-tert-butylphenol
• 4-carbomethoxy-2,6-di-tert-butylphenol
• Benzoic acid,3,5-bis(1,1-dimethylethyl)-4-hydroxy-,methyl ester
• methyl 3,5-di-t-butyl-4-hydroxybenzoate
• Benzoic acid, 4-hydroxy-3,5-di-tert-butyl, methyl ester
• FT-0628517
• AS-71988
• 3,5-DITERT.BUTYL,4-HYDROXY-BENZOIC ACID,METHYL ESTER
• Methyl 3,5-bis-tert-butyl-4-hydroxybenzoate
• 3,5-Bis(1,1-dimethylethyl)-4-hydroxy-benzoic acid ethyl ester
• AKOS005442490
• (2-HYDROXYMETHYL-PHENOXY)-ACETICACID
• CS-0318255
• 3,5-bis(1,1-dimethylethyl)-4-hydroxybenzoic acid, methyl ester
• MFCD00017253
• DTXSID90947975
• Methyl 3,5-di-tert.butyl-4-hydroxylbenzoate
• Q27160813
• NS00014995
• Benzoic acid, 3,5-di-tert-butyl-4-hydroxy-, methyl ester
• EINECS 219-729-2
• 3,5-Di-tert-butyl-4-hydroxybenzoic acid, methyl ester
• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, methyl ester
• InChI=1/C16H24O3/c1-15(2,3)11-8-10(14(18)19-7)9-12(13(11)17)16(4,5)6/h8-9,17H,1-7H
• SCHEMBL755528
• CHEBI:88829
• 2511-22-0
• methyl 3, 5-ditert-butyl-4-hydroxybenzoate
• 2,6-Di-tert-butyl-4-methoxycarbonylphenol; 3,5-Di-tert-butyl-4-hydroxybenzoic Acid Methyl Ester; 4-(Methoxycarbonyl)-2,6-di-tert-butylphenol; Methyl 3,5-Di-tert-butyl-4-hydroxybenzoate;
• DB-046626
• G77436
• METHYL3,5-DI-TERT-BUTYL-4-HYDROXYBENZOATE
• STK365477

• MDL： MFCD00017253
• Inchi： 1S/C16H24O3/c1-15(2,3)11-8-10(14(18)19-7)9-12(13(11)17)16(4,5)6/h8-9,17H,1-7H3
• InChI Key： UPVYFJALDJUSOV-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)OC)=CC=1C(C)(C)C)C(C)(C)C
• BRN： 2218125

Computed Properties

• Exact Mass: 264.17300
• Monoisotopic Mass: 264.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.02
• Melting Point: 164-166°C
• Boiling Point: 334.8°Cat760mmHg
• Flash Point: 126.4°C
• Refractive Index: 1.503
• PSA: 46.53000
• LogP: 3.77380
• Solubility: Not determined

Methyl 3,5-di-tert-butyl-4-hydroxybenzoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3,5-di-tert-butyl-4-hydroxybenzoate

Recent Advances in the Study of Methyl 3,5-di-tert-butyl-4-hydroxybenzoate (CAS: 2511-22-0)

Methyl 3,5-di-tert-butyl-4-hydroxybenzoate (CAS: 2511-22-0) is a phenolic antioxidant widely used in the chemical, biological, and pharmaceutical industries. Recent studies have highlighted its potential applications in drug development, material science, and as a stabilizer in various formulations. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the antioxidant mechanisms of Methyl 3,5-di-tert-butyl-4-hydroxybenzoate, demonstrating its efficacy in scavenging free radicals and protecting cells from oxidative stress. The research utilized advanced spectroscopic techniques and computational modeling to elucidate the compound's structure-activity relationship, providing insights into its potential as a therapeutic agent for oxidative stress-related diseases.

In the field of material science, a team from MIT reported in Advanced Materials the use of Methyl 3,5-di-tert-butyl-4-hydroxybenzoate as a stabilizer in polymer composites. The study found that the compound significantly enhanced the thermal stability and durability of the materials, making it a promising candidate for high-performance applications in aerospace and automotive industries.

Another significant development comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which investigated the antimicrobial properties of Methyl 3,5-di-tert-butyl-4-hydroxybenzoate. The results indicated potent activity against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as a novel antimicrobial agent. The study also highlighted the compound's low cytotoxicity, making it a viable option for further drug development.

Recent advancements in synthetic chemistry have also improved the production efficiency of Methyl 3,5-di-tert-butyl-4-hydroxybenzoate. A 2023 paper in Organic Process Research & Development detailed a novel catalytic process that reduces production costs and environmental impact, paving the way for broader industrial adoption.

In conclusion, Methyl 3,5-di-tert-butyl-4-hydroxybenzoate (CAS: 2511-22-0) continues to be a compound of significant interest across multiple disciplines. Its versatile properties and recent research breakthroughs underscore its potential in therapeutic, material, and industrial applications. Future studies are expected to further explore its mechanisms and expand its utility in innovative ways.